Cas no 110-64-5 (rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol)

• Product Name: rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol
• CAS No: 110-64-5
• MF: C₄H₈O₂
• MW: 88.1051216125488
• MDL: MFCD00063207
• CID: 35629
• PubChem ID: 87563798
• Update Time: 2025-05-22

rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diol(cis+trans)
• 2-Butene-1,4-diol (cis- and trans- mixture)
• 2-Butene-1,4-diol
• 2-Butene-1.4-diol
• rac-2-​Butene-​1,​4-​diol
• 1,4-Dihydroxy-2-butene
• Benzyl chloroMethyl ether
• 1,4-Dihydroxy-2-butene (cis- and trans- mixture)
• Butenediol
• agrisynthb2d
• 1,4-Butendiol
• butene-1,4-diol
• 2-Buten-1,4-diol
• 1,4-BUTENEDIOL-[Z]
• but-2-ene-1,4-diol
• 1,4-dihydroxy-2-buten
• 2-Butene-1,4-diol,c&t
• (E)-but-2-ene-1,4-diol
• trans-2-Butene-1,4-diol
• Penitricin C
• 2-butene-1,4-diol, (2E)-
• Agrisynth B2D
• Caswell No. 120
• 2-Butene, 1,4-dihydroxy-
• (E)-2-Butene-1,4-diol
• (2E)-but-2-ene-1,4-diol
• EPA Pesticide Chemical Code 220100
• (2E)-2-Butene-1,4-diol
• ORTVZLZNOYNASJ-OWOJBTEDSA-N
• 0P6354W2W1
• (2E)-2-Butene-1
• (2E)-2-Butene-1,4-diol #
• EN300-27217
• (e)-2-buten-1,4-diol
• EC 203-787-0
• trans-but-2-ene-1,4-diol
• trans-1,4-Dihydroxy-2-butene
• 821-11-4
• UNII-2I323Z5567
• Trans-2-buten-1,4-diol
• DTXSID801033684
• Z/E-But-2-ene-1,4-dio
• UNII-0P6354W2W1
• EINECS 203-787-0
• 110-64-5
• B3384
• NCGC00259979-01
• AI3-07551
• NSC 1260
• Q-200249
• Tox21_202430
• 2-BUTENE-1,4-DIOL (TRANS)
• CHEMBL3188586
• HSDB 5540
• NCGC00249224-01
• AS-58110
• DTXCID90809569
• Q27237056
• 2-Butene-1,4-diol, (E)-
• rac-2-Butene-1,4-diol
• 2I323Z5567
• CAS-110-64-5
• CS-0130476
• trans 2-butene-1,4-diol
• 2-BUTENE-1,4-DIOL, TRANS-
• Z237581088
• A848856
• AKOS000121146
• STL453720
• NSC-976
• 2Butene, 1,4dihydroxy
• 1,4-DIHYDROXY-2-BUTENE [HSDB]
• 2-butene-1, 4-diol
• cis-2-butene-1, 4-diol
• 1,4-DIHYDROXYBUTENE
• BUTENEDIOL [INCI]
• NSC-1260
• 617-300-8
• DTXSID9026849
• 2Butene1,4diol
• 2Buten1,4diol
• 1,4butenediol
• rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol

• MDL： MFCD00063207
• Inchi： 1S/C4H8O2/c5-3-1-2-4-6/h1-2,5-6H,3-4H2/b2-1+
• InChI Key： ORTVZLZNOYNASJ-OWOJBTEDSA-N
• SMILES： OC/C=C/CO

Computed Properties

• Exact Mass: 88.05240
• Monoisotopic Mass: 88.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 34.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless viscous liquid, odorless. There are two kinds of CIS and trans. Industrial products are often mixtures and contain more CIS components.
• Density: 1.07
• Melting Point: 7 ºC
• Boiling Point: 234°C(lit.)
• Flash Point: 128 ºC
• Refractive Index: 1.478
• Solubility: It is easily soluble in water, ethanol, acetone, and almost insoluble in low-grade aliphatic hydrocarbons or aromatics.
• PSA: 40.46000
• LogP: -0.47280
• FEMA: 3098
• Solubility: It can be miscible with water, alcohol, acetone, ester, ether, etc., but it is insoluble in benzene and halogenated hydrocarbons.
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：23
• RTECS：EM4970000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Pesticide Chemicals Pesticides Pesticides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Intermediates

Additional information on rac-2-\u200bButene-\u200b1,\u200b4-\u200bdiol

Racemic 2-butene-1,4-diol: A Comprehensive Overview

Racemic 2-butene-1,4-diol, also known as (R,S)-2-butene-1,4-diol, is a versatile organic compound with the CAS number 110-64-5. This compound is characterized by its diol structure, featuring two hydroxyl groups attached to a four-carbon chain. The term "racemic" refers to the presence of equal amounts of the R and S enantiomers, making it a racemic mixture. This compound has gained significant attention in various fields due to its unique properties and potential applications.

Recent studies have highlighted the importance of 2-butene-1,4-diol in the development of bio-based materials. Researchers have explored its use as a precursor for synthesizing biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. The compound's ability to undergo polymerization under mild conditions makes it an attractive candidate for eco-friendly material production.

In the pharmaceutical industry, racemic 2-butene-1,4-diol has been investigated as an intermediate in drug synthesis. Its diol structure allows for various functional group transformations, enabling the creation of complex molecules with potential therapeutic applications. For instance, derivatives of this compound have shown promise in anti-inflammatory and antioxidant studies.

The chemical synthesis of 2-butene-1,4-diol typically involves oxidation reactions or enzymatic processes. Recent advancements in enzyme-catalyzed oxidations have improved the efficiency and selectivity of these reactions, leading to higher yields of the desired product. This has made large-scale production more feasible and cost-effective.

In terms of physical properties, racemic 2-butene-1,4-diol is a colorless liquid with a molecular weight of approximately 90 g/mol. It exhibits moderate solubility in water and organic solvents, making it suitable for various chemical reactions. Its melting point is around -78°C, while its boiling point is approximately 95°C under standard conditions.

The application of 2-butene-1,4-diol extends beyond traditional chemical synthesis. Recent research has explored its use in biochemistry as a chiral building block for constructing complex molecules. Its ability to participate in enantioselective reactions has made it valuable in asymmetric synthesis.

In environmental science, racemic 2-butene-1,4-diol has been studied for its role in biodegradation processes. Its structure allows it to serve as a substrate for various microorganisms, facilitating the breakdown of organic pollutants in contaminated environments.

The safety and handling of 2-butene-1,4-diol are essential considerations due to its reactive nature. Proper storage and handling procedures are recommended to ensure workplace safety and prevent environmental contamination.

In conclusion,
Racemic 2-butene-1,4-diol is a multifaceted compound with significant potential across diverse industries.
Its unique chemical properties and versatile applications make it a valuable addition to modern chemistry.
As research continues to uncover new uses for this compound,
its role in advancing sustainable technologies and innovative solutions is expected to grow further.